1-(4-methylbenzyl)-1H-imidazole-2-thiol

• IUPAC Name: 3-[(4-methylphenyl)methyl]-1H-imidazole-2-thione
• InChI: InChI=1S/C11H12N2S/c1-9-2-4-10(5-3-9)8-13-7-6-12-11(13)14/h2-7H,8H2,1H3,(H,12,14)
• InChI Key: RXOMFRZVVWAXBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CNC2=S
• Molecular Formula: C11H12N2S
• Molecular Weight: 204.29 g/mol

Description

Imidazole is a planar five-membered ring. It is a part of several important biomolecules, which include histidine and the histidine residues in many enzymes. The benzyl group is often abbreviated “Bn”, thus benzyl alcohol is denoted as BnOH. The compound you’re asking about seems to be a thiol derivative of an imidazole compound with a 4-methylbenzyl group attached.

Molecular Structure Analysis

The molecular structure of “1-(4-methylbenzyl)-1H-imidazole-2-thiol” would likely involve a five-membered imidazole ring with a thiol (-SH) group at the 2-position and a 4-methylbenzyl group at the 1-position.

Chemical Reactions Analysis

Imidazole compounds can participate in a variety of chemical reactions. For example, they can act as a nucleophile in substitution reactions or as a base in elimination reactions. They can also participate in cycloaddition reactions.

Scientific Research Applications

Coordination Polymers and Supramolecular Chemistry

1-(4-methylbenzyl)-1H-imidazole-2-thiol can participate in self-assembly processes, forming coordination polymers or supramolecular structures. These materials have applications in gas storage, luminescence, or molecular recognition. Researchers explore their potential in diverse areas of materials science.

Sources:

• Thermo Scientific Chemicals
• X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives
• Morpholine, Piperazine, and Piperidine Derivatives as Potential Antidiabetic Agents

Future Directions

The future directions for research on “1-(4-methylbenzyl)-1H-imidazole-2-thiol” could include further investigation of its synthesis, characterization, and potential biological activities. It could also be interesting to explore its potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of 1-(4-methylbenzyl)-1H-imidazole-2-thiol is the enzyme Enoyl- [acyl-carrier-protein] reductase [NADH] FabI, which is found in Escherichia coli (strain K12) . This enzyme plays a crucial role in the fatty acid synthesis pathway, which is essential for the survival of the organism .

Mode of Action

It is likely that the compound interacts with the active site of the enzyme, leading to inhibition of its activity . This interaction could potentially disrupt the fatty acid synthesis pathway, affecting the growth and survival of the organism .

Biochemical Pathways

The compound’s action primarily affects the fatty acid synthesis pathway by inhibiting the Enoyl- [acyl-carrier-protein] reductase [NADH] FabI enzyme . The downstream effects of this inhibition could include disruption of cell membrane integrity and energy production, ultimately leading to cell death .

Result of Action

The inhibition of the Enoyl- [acyl-carrier-protein] reductase [NADH] FabI enzyme by 1-(4-methylbenzyl)-1H-imidazole-2-thiol could lead to disruption of the fatty acid synthesis pathway . This disruption could result in cell death, providing a potential mechanism for the compound’s antimicrobial activity .